Cas no 18444-94-5 ((3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen)
18444-94-5 structure
Product Name:(3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen
CAS No:18444-94-5
MF:C15H24
MW:204.351064682007
CID:2034115
PubChem ID:12304853
Update Time:2025-04-21
(3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen Chemical and Physical Properties
Names and Identifiers
-
- (3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen
- (3aS)-3c,7,7-trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulene
- 6(13)-Zizaene
- Tricycloretiven, Zizaen
- tricyclovetivene
- Zizaen(Tricyclovetiven)
- zizaene
- (3S)-2,3,4,5,6,7,8,8aα-Octahydro-3,7,7-trimethyl-8-methylene-1H-3aα,6α-methanoazulene
- Khusene
- Khusimene
- (3S)-2,3,4,5,6,7,8,8aalpha-Octahydro-3,7,7-trimethyl-8-methylene-1H-3aalpha,6alpha-methanoazulene
- VBZRHXLPRWBPEH-ZGFBFQLVSA-N
- 18444-94-5
- (3S,3aS,6R,8aS)-3,7,7-Trimethyl-8-methyleneoctahydro-1H-3a,6-methanoazulene
- (1S,2S,5S,8R)-2,7,7-trimethyl-6-methylidenetricyclo[6.2.1.01,5]undecane
-
- Inchi： 1S/C15H24/c1-10-5-6-13-11(2)14(3,4)12-7-8-15(10,13)9-12/h10,12-13H,2,5-9H2,1,3-4H3/t10-,12+,13+,15-/m0/s1
- InChI Key： VBZRHXLPRWBPEH-ZGFBFQLVSA-N
- SMILES： [C@]123CC[C@@H](C(C)(C)C(=C)[C@H]1CC[C@@H]2C)C3
Computed Properties
- Exact Mass: 204.187800766g/mol
- Monoisotopic Mass: 204.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.444
- Topological Polar Surface Area: 0Ų
(3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
18444-94-5 ((3aS)-3c,7,7-Trimethyl-8-methylen-(8ac)-octahydro-3ar,6-methano-azulen) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
